3-(4-methoxyphenyl)-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]propanamide
• InChI: InChI=1S/C21H29N3O2S/c1-23-10-12-24(13-11-23)20(18-9-14-27-16-18)15-22-21(25)8-5-17-3-6-19(26-2)7-4-17/h3-4,6-7,9,14,16,20H,5,8,10-13,15H2,1-2H3,(H,22,25)
• InChI Key: QMTHCEPPMQCAJZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)CCC2=CC=C(C=C2)OC)C3=CSC=C3
• Molecular Formula: C21H29N3O2S
• Molecular Weight: 387.5 g/mol

Description

3-(4-methoxyphenyl)-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C21H29N3O2S and its molecular weight is 387.54. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

Antioxidant and Anticancer Activities : Derivatives bearing similarities to the specified compound have been synthesized and evaluated for their antioxidant and anticancer activities. Compounds with specific moieties showed higher antioxidant activity compared to well-known antioxidants like ascorbic acid. Additionally, their anticancer activity was tested against human glioblastoma and triple-negative breast cancer cell lines, with certain compounds showing significant cytotoxicity, indicating potential for cancer therapy research (Tumosienė et al., 2020).

Anticonvulsant Activity

Hybrid Anticonvulsant Agents : Research on hybrid compounds derived from propanamides and butanamides has revealed significant anticonvulsant activity across various seizure models. This suggests the potential for developing new antiepileptic drugs (AEDs) leveraging the chemical fragments of known AEDs (Kamiński et al., 2015).

Drug Delivery

Topical Drug Delivery : Novel morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of naproxen have been synthesized and evaluated for topical drug delivery, showing improved skin permeation compared to naproxen itself. This research indicates potential applications in designing more effective topical formulations (Rautio et al., 2000).

Tumor Cell Selectivity

Tumor-Selective Compounds : Certain derivatives exhibit pronounced anti-proliferative activity and selectivity towards specific tumor cell types, such as T-lymphoma, prostate, and hepatoma cells, without affecting other cell lines. This selectivity is crucial for developing more targeted cancer therapies (Thomas et al., 2017).